![molecular formula C25H27F2N3O2S B2569285 N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-2,4-difluorobenzenesulfonamide CAS No. 1005305-56-5](/img/structure/B2569285.png)
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-2,4-difluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-2,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C25H27F2N3O2S and its molecular weight is 471.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antitumor Activity
- Amino-substituted derivatives of this compound have been synthesized and evaluated for antitumor activity. These compounds showed a strong dependence of potency on the position of substitution, with certain derivatives exhibiting significantly higher potency than the unsubstituted parent compound, azonafide. For example, 7-aminoazonafide had low cardiotoxicity relative to cytotoxicity (Sami et al., 1995).
- Another study focused on derivatives with substituents at various positions. Some of these compounds were more potent than azonafide in a panel of tumor cells. Quantitative structure-activity relationship studies revealed significant correlations between DNA binding strength and cytotoxic potency (Sami et al., 1996).
Synthesis of N-Heteroaromatic Compounds
- A study on cyclocarbonylative Sonogashira reactions developed a protocol for the synthesis of N-containing heterocycles, including derivatives of this compound. The process involved suitable tosylamides reacting successfully with iodoarenes (Aronica et al., 2016).
Synthesis of Annulated Dihydroisoquinoline Heterocycles
- A study investigated the coupling of ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate with diazotized anilines, leading to the synthesis of novel annulated dihydroisoquinoline heterocycles. These were analyzed for in vitro antitumor screening against various cancer cell lines (Saleh et al., 2020).
Intramolecular Substitution for Isoquinolines
- Intramolecular substitution of sulfonamide nitrogens for vinylic fluorines in a 6-endo-trig fashion was utilized to create 3-fluoroisoquinoline and 2-fluoro-quinoline derivatives. This method is relevant for the structural modification of compounds like N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-2,4-difluorobenzenesulfonamide (Ichikawa et al., 2006).
Interaction with Carbonic Anhydrase
- Isoquinolinesulfonamides, including derivatives of the compound , have been studied for their inhibition of human carbonic anhydrases, displaying selectivity toward specific isozymes. The crystal structure of one such inhibitor in complex with carbonic anhydrase provided insights for the design of selective inhibitors (Mader et al., 2011).
properties
IUPAC Name |
N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2,4-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27F2N3O2S/c1-29(2)22-10-7-19(8-11-22)24(30-14-13-18-5-3-4-6-20(18)17-30)16-28-33(31,32)25-12-9-21(26)15-23(25)27/h3-12,15,24,28H,13-14,16-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPZTWTMSNZSJBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNS(=O)(=O)C2=C(C=C(C=C2)F)F)N3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.